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Compound of Interest

Compound Name: Ethyl 2-fluoro-6-methylbenzoate

CAS No.: 90259-30-6

Cat. No.: B3030414 Get Quote

Ethyl 2-fluoro-6-methylbenzoate (CAS No: 90259-30-6) is a substituted aromatic ester that

has emerged as a critical building block in modern medicinal chemistry. Its unique structural

configuration, featuring ortho-fluoro and ortho-methyl groups flanking an ethyl ester, imparts

specific conformational constraints and electronic properties that are highly sought after in the

design of targeted therapeutics. While seemingly a simple molecule, its true value lies in its role

as a precursor to complex active pharmaceutical ingredients (APIs), most notably in the

development of enzyme inhibitors and receptor modulators.

The strategic placement of the fluorine atom can enhance metabolic stability and binding

affinity, while the ortho-methyl group provides steric bulk that can enforce a desired molecular

conformation. This guide, intended for researchers, chemists, and drug development

professionals, provides a comprehensive overview of the commercial sourcing, quality control,

synthesis, and application of this high-value intermediate.

Part 1: Commercial Sourcing and Supplier
Evaluation
The integrity of any research or development program hinges on the quality and reliability of its

starting materials. For a specialized reagent like Ethyl 2-fluoro-6-methylbenzoate, selecting a

competent supplier is a critical first step that impacts reproducibility, scalability, and timelines.
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Simply finding a catalog listing is insufficient. A thorough evaluation should be conducted,

focusing on:

Purity and Consistency: The most common purity offered is around 95%. For drug discovery

applications, particularly in lead optimization phases, higher purity may be required. Inquire

about batch-to-batch consistency and the supplier's analytical capabilities.

Certificate of Analysis (CoA): A comprehensive CoA is non-negotiable. It should not only

confirm identity and purity (typically via ¹H NMR and GC-MS) but also list specific impurities.

The absence of residual starting materials or reaction byproducts is crucial.

Scalability: A supplier should be able to transition from providing gram quantities for initial

research to kilogram quantities for preclinical and clinical development. Discuss their custom

synthesis and scale-up manufacturing capabilities early in the process.

Commercial Supplier Landscape
The following table summarizes prominent commercial suppliers of Ethyl 2-fluoro-6-
methylbenzoate and its direct precursor, providing a starting point for procurement.
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Supplier Product Name CAS Number Notes

Sigma-Aldrich
Ethyl 2-fluoro-6-

methylbenzoate
90259-30-6

Often listed with a

purity of 95% and

distributed via

partners like

Fluorochem.[1]

BLD Pharm

Ethyl 2-amino-6-

fluoro-3-

methylbenzoate

1179297-85-8

Offers related

analogs, indicating

synthetic expertise in

this chemical space.

[2][3]

AChemBlock
Ethyl 2-fluoro-6-

hydroxybenzoate
208708-03-6

Provides

functionalized

derivatives suitable for

further chemical

elaboration.[4]

Ossila
2-Fluoro-6-

methylbenzoic acid
90259-27-1

A key supplier of the

direct precursor

required for in-house

synthesis.[5]

Tokyo Chemical

Industry (TCI)

Ethyl o-Toluate (Ethyl

2-methylbenzoate)
87-24-1

A major manufacturer

of related specialty

organic chemicals,

useful for comparative

studies.[6]

Part 2: Synthesis and Chemical Landscape
Understanding the synthesis of Ethyl 2-fluoro-6-methylbenzoate is vital for troubleshooting

purity issues and for developing in-house production capabilities. The primary route is the

esterification of its corresponding carboxylic acid.
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The most direct and common method for preparing Ethyl 2-fluoro-6-methylbenzoate is the

Fischer esterification of 2-Fluoro-6-methylbenzoic acid with ethanol in the presence of a strong

acid catalyst.
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Caption: Synthesis workflow for Ethyl 2-fluoro-6-methylbenzoate via Fischer esterification.
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Detailed Experimental Protocol: Fischer Esterification
This protocol describes a robust, lab-scale synthesis. The self-validating nature of this process

lies in the clear phase separations during workup and the distinct analytical signature of the

final product.

Reactor Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 2-Fluoro-6-methylbenzoic acid (15.4 g, 0.1 mol).

Reagent Addition: Add absolute ethanol (100 mL). The large excess of ethanol serves as

both the reactant and the solvent, driving the reaction equilibrium towards the product side

according to Le Châtelier's principle.

Catalyst Introduction: While stirring, slowly and carefully add concentrated sulfuric acid (2

mL) as the catalyst. The addition is exothermic and should be done with caution.

Reaction: Heat the mixture to reflux (approximately 78-80 °C) and maintain for 4-6 hours.

The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Workup - Quenching and Extraction: After cooling to room temperature, slowly pour the

reaction mixture into 200 mL of ice-cold water. The ester, being insoluble in water, will often

separate as an oil. Transfer the mixture to a separatory funnel and extract with diethyl ether

or ethyl acetate (3 x 75 mL).

Workup - Neutralization: Combine the organic extracts and wash sequentially with a

saturated sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acid

(cessation of effervescence is a key indicator), followed by a saturated sodium chloride

solution (brine, 1 x 50 mL) to reduce the aqueous content in the organic layer.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification: The resulting crude oil can be purified by vacuum distillation to yield Ethyl 2-
fluoro-6-methylbenzoate as a colorless to pale yellow liquid.

Part 3: Applications in Drug Discovery
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The utility of Ethyl 2-fluoro-6-methylbenzoate stems from the advantageous properties of the

2-fluoro-6-methylbenzoyl moiety it helps to install.

Case Study: Precursor to Avacopan
2-Fluoro-6-methylbenzoic acid, the direct precursor to the title ester, is a documented key

building block for Avacopan.[5] Avacopan is an antagonist of the human C5a receptor 1

(C5aR1) used for the treatment of anti-neutrophil cytoplasmic autoantibody (ANCA)-associated

vasculitis.[5] In the synthesis of such complex molecules, the benzoic acid moiety is typically

activated and then coupled with an amine-containing fragment to form a critical amide bond.

The ortho-substituents are crucial for orienting the molecule correctly within the receptor's

binding pocket.

The Role of Fluorine in Medicinal Chemistry
The inclusion of fluorine in drug candidates is a well-established strategy.[7] It can:

Block Metabolic Oxidation: The carbon-fluorine bond is exceptionally strong, preventing

metabolic enzymes like Cytochrome P450 from hydroxylating that position, thereby

increasing the drug's half-life.

Modulate Acidity/Basicity: The electron-withdrawing nature of fluorine can alter the pKa of

nearby functional groups, which can be fine-tuned to optimize solubility or cell permeability.

Enhance Binding Affinity: Fluorine can participate in favorable non-covalent interactions (e.g.,

hydrogen bonds, dipole-dipole interactions) with protein targets.

The presence of both fluorine and a methyl group in the 2- and 6-positions creates a sterically

demanding and electronically distinct environment, making this scaffold a powerful tool for

medicinal chemists aiming to achieve high target selectivity and favorable pharmacokinetic

profiles.

Conclusion
Ethyl 2-fluoro-6-methylbenzoate is more than a mere chemical reagent; it is an enabling tool

for the development of sophisticated pharmaceutical agents. For researchers and drug

developers, a comprehensive understanding of its commercial availability, quality attributes,
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synthesis, and mechanistic role is paramount. By carefully selecting suppliers, implementing

rigorous quality control, and appreciating the chemical principles that make this building block

so effective, scientists can leverage its unique properties to design and synthesize the next

generation of innovative medicines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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